3-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid
Overview
Description
“3-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” is a heterocyclic compound . It is a derivative of pyrrolopyridine, a bicyclic compound that includes a pyrrole ring and a pyridine ring . More than 300,000 1H-pyrrolo[2,3-b]pyridine derivatives have been described, which are included in more than 5500 references .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been reported in various studies . The synthetic methods used for their synthesis often start from a preformed pyrazole or pyridine . For example, one study reported the synthesis of a series of 1H-pyrrolo[2,3-b]pyridine derivatives with potent activities against FGFR1, 2, and 3 .Molecular Structure Analysis
The molecular structure of “3-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” is characterized by the presence of a pyrrolopyridine core . This core structure can present two isomeric structures: 1H-pyrrolo[2,3-b]pyridines and 2H-pyrrolo[2,3-b]pyridines .Chemical Reactions Analysis
The chemical reactions involving “3-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” and its derivatives are often related to their biological activities . For instance, one study reported that a compound exhibited potent FGFR inhibitory activity .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” and its derivatives can be determined using various analytical techniques . For instance, the yield, melting point, and IR spectrum can provide valuable information about the compound .Mechanism of Action
The mechanism of action of “3-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” and its derivatives is often associated with their ability to inhibit certain biological pathways. For example, abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors. Therefore, targeting FGFRs represents an attractive strategy for cancer therapy .
Safety and Hazards
Future Directions
The future directions for the research and development of “3-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” and its derivatives are promising. They have been developing as a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects . Furthermore, they may find application in the prevention and treatment of disorders involving elevated plasma blood glucose, such as hyperglycemia and ailments in which such a reduction of blood glucose is beneficial .
properties
IUPAC Name |
3-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c9-5-2-11-6-3-10-1-4(7(5)6)8(12)13/h1-3,11H,9H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGJFZUOSDJLSGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=C(N1)C=NC=C2C(=O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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